Cas no 2227-29-4 (Chlorodiisopropylsilane)

• Product Name: Chlorodiisopropylsilane
• CAS No: 2227-29-4
• MF: C₆H₁₄ClSi
• MW: 149.713861942291
• MDL: MFCD00054896
• CID: 260076
• PubChem ID: 87566489
• Update Time: 2025-10-30

Chlorodiisopropylsilane Chemical and Physical Properties

Names and Identifiers

• Silane,chlorobis(1-methylethyl)-
• Chlorodiisopropylsilane
• Diisopropylsilyl chloride
• chloro-di(propan-2-yl)silicon
• Diisopropyl Chlorosilane
• (i-Pr)2SiHCl
• chlorodi(isopropyl)silane
• ClSi(i-Pr)2H
• ClSiH(i-Pr-)2
• SiClH(i-Pr)2
• Silane,chloro(diisopropyl)
• Silane,chlorobis(1-methylethyl)
• ZLD0432
• Diisopropylchlorosilane
• EN300-7587636
• Silane, chloro(diisopropyl)-
• DTXSID40883814
• FT-0634149
• Chlorobis(1-methylethyl)silane
• CHLORODIISOPROPYLSILANE [MI]
• DVG177547J
• SCHEMBL296389
• chlorobis(propan-2-yl)silane
• J-014619
• 2227-29-4
• FS-5365
• AKOS006222977
• S06775
• Silane, chlorobis(1-methylethyl)-
• MFCD00054896
• Chlorodiisopropylsilane, 99%
• UNII-DVG177547J
• DB-045863
• IGSUJBNDAWQLST-UHFFFAOYSA-N

• MDL： MFCD00054896
• Inchi： 1S/C6H14ClSi/c1-5(2)8(7)6(3)4/h5-6H,1-4H3
• InChI Key： IGSUJBNDAWQLST-UHFFFAOYSA-N
• SMILES： Cl[Si](C(C)C)C(C)C |^1:1|

Computed Properties

• Exact Mass: 150.06300
• Monoisotopic Mass: 149.0553297g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 53.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Color/Form: Colorless Transparent Liquid
• Density: 0.883 g/mL at 25 °C(lit.)
• Melting Point: N/A℃
• Boiling Point: 143°C(lit.)
• Flash Point: Fahrenheit: 100.4 ° f
  Celsius: 38 ° c
  
• Refractive Index: n20/D 1.429(lit.)
• PSA: 0.00000
• LogP: 2.76900
• Solubility: Not determined
• Sensitiveness: Sensitive to humidity

Chlorodiisopropylsilane Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H226-H314
• Warning Statement： P280-P305 + P351 + P338-P310
• Hazardous Material transportation number：UN 2986 8/PG 2
• WGK Germany：3
• Hazard Category Code： 10-34
• Safety Instruction： S26-S36/37/39-S45
• FLUKA BRAND F CODES：10-21
• Hazardous Material Identification：
• Packing Group：II
• Hazard Level：3.1
• HazardClass：3.1
• PackingGroup：II
• TSCA：Yes
• Safety Term：3.1
• Packing Group：II
• Risk Phrases：R10
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds

Additional information on Chlorodiisopropylsilane

Comprehensive Guide to Chlorodiisopropylsilane (CAS No. 2227-29-4): Properties, Applications, and Industry Insights

Chlorodiisopropylsilane (CAS No. 2227-29-4) is a versatile organosilicon compound widely used in organic synthesis, surface modification, and material science. Its molecular structure, featuring a silicon atom bonded to chlorine and two isopropyl groups, makes it a valuable intermediate for creating silicon-based polymers, coatings, and functional materials. The compound’s reactivity, particularly its ability to form siloxane bonds, has positioned it as a critical component in industries ranging from electronics to pharmaceuticals.

One of the most searched questions about Chlorodiisopropylsilane is its role in hydrophobic surface treatments. Researchers and manufacturers frequently explore its application in creating water-repellent coatings for glass, metals, and textiles. This aligns with the growing demand for eco-friendly and durable materials in construction and automotive sectors. Additionally, its use in silane coupling agents has gained traction, as these agents enhance adhesion between organic and inorganic materials—a hot topic in composite material development.

The synthesis of Chlorodiisopropylsilane involves the reaction of diisopropylsilane with hydrogen chloride, a process optimized for high purity and yield. Its CAS No. 2227-29-4 serves as a unique identifier in regulatory and safety documentation, ensuring compliance with global chemical standards. Users often search for alternatives like diisopropyldichlorosilane or isopropyltrichlorosilane, but Chlorodiisopropylsilane remains preferred for its balanced reactivity and handling stability.

In the pharmaceutical industry, Chlorodiisopropylsilane is employed as a protecting group for alcohols and amines during complex molecule synthesis. This application is particularly relevant amid the rise of peptide-based drugs and bioconjugation techniques, where precise chemical modifications are essential. Recent studies also highlight its potential in nanomaterial functionalization, a field driving innovations in drug delivery and diagnostics.

From an SEO perspective, terms like "Chlorodiisopropylsilane solubility", "CAS 2227-29-4 suppliers", and "isopropyl silane derivatives" are frequently queried, reflecting user interest in procurement and technical data. Environmental concerns have also spurred searches for green synthesis methods and biodegradable silanes, topics where Chlorodiisopropylsilane derivatives are being actively researched.

Handling Chlorodiisopropylsilane requires attention to moisture sensitivity, as it reacts vigorously with water. Proper storage under inert atmospheres and the use of anhydrous solvents are standard industry practices. These precautions are often discussed in forums and technical guides, addressing common user queries about chemical stability and storage conditions.

In summary, Chlorodiisopropylsilane (CAS No. 2227-29-4) is a pivotal compound bridging multiple scientific disciplines. Its applications in advanced materials, pharmaceuticals, and surface chemistry continue to expand, driven by ongoing research and industrial demand. As sustainability and innovation remain key trends, this organosilicon reagent is poised to play an even greater role in future technologies.